Cas no 887201-37-8 (5-(6-hydroxy-5-methylpyridin-3-yl)thiophene-2-carboxylic acid)

• Product Name: 5-(6-hydroxy-5-methylpyridin-3-yl)thiophene-2-carboxylic acid
• CAS No: 887201-37-8
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• MDL: MFCD05885514
• CID: 3031264
• PubChem ID: 2052648
• Update Time: 2025-06-23

5-(6-hydroxy-5-methylpyridin-3-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(6-HYDROXY-5-METHYL-PYRIDIN-3-YL)-THIOPHENE-2-CARBOXYLIC ACID
• AKOS015956142
• SR-01000019208-1
• 5-(5-methyl-6-oxo-1,6-dihydropyridin-3-yl)thiophene-2-carboxylic acid
• F1956-0021
• 5-(6-hydroxy-5-methylpyridin-3-yl)thiophene-2-carboxylicacid
• 5-(6-hydroxy-5-methylpyridin-3-yl)thiophene-2-carboxylic acid
• HMS1655L21
• 5-(6-hydroxy-5-methyl-pyridin-3-yl)-thiophene-2-carboxylic acid, AldrichCPR
• 887201-37-8
• SR-01000019208
• AKOS002665996
• STL279620
• 5-(5-methyl-6-oxo-1H-pyridin-3-yl)thiophene-2-carboxylic Acid
• EN300-237921

• MDL： MFCD05885514
• Inchi： 1S/C11H9NO3S/c1-6-4-7(5-12-10(6)13)8-2-3-9(16-8)11(14)15/h2-5H,1H3,(H,12,13)(H,14,15)
• InChI Key： DIIWPABHGARQDY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1=CNC(C(C)=C1)=O

Computed Properties

• Exact Mass: 235.03031432g/mol
• Monoisotopic Mass: 235.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 94.6Ų

Additional information on 5-(6-hydroxy-5-methylpyridin-3-yl)thiophene-2-carboxylic acid

Introduction to 5-(6-Hydroxy-5-methylpyridin-3-yl)thiophene-2-carboxylic Acid (CAS No. 887201-37-8)

5-(6-Hydroxy-5-methylpyridin-3-yl)thiophene-2-carboxylic acid (CAS No. 887201-37-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring and a substituted pyridine moiety. These structural elements contribute to its potential biological activities and make it an interesting candidate for various therapeutic applications.

The chemical structure of 5-(6-hydroxy-5-methylpyridin-3-yl)thiophene-2-carboxylic acid is composed of a thiophene ring fused to a carboxylic acid group, with a 6-hydroxy-5-methylpyridin-3-yl substituent. The presence of the hydroxyl group and the methyl substituent on the pyridine ring imparts specific chemical and biological properties to the molecule. These properties have been extensively studied in recent years, leading to a deeper understanding of its potential uses in drug development.

One of the key areas of research involving 5-(6-hydroxy-5-methylpyridin-3-yl)thiophene-2-carboxylic acid is its anti-inflammatory and anti-cancer activities. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated promising anti-cancer properties by inducing apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers.

The mechanism of action of 5-(6-hydroxy-5-methylpyridin-3-yl)thiophene-2-carboxylic acid has been the subject of several investigations. Research suggests that it may act through multiple pathways, including the modulation of signaling pathways such as NF-kB and MAPK, which are known to play crucial roles in inflammation and cancer progression. Furthermore, its ability to interact with specific cellular targets, such as kinases and transcription factors, has been identified as a potential mechanism for its therapeutic effects.

In addition to its biological activities, the physical and chemical properties of 5-(6-hydroxy-5-methylpyridin-3-yl)thiophene-2-carboxylic acid have also been well-characterized. It is a white crystalline solid with a molecular weight of 249.29 g/mol. The compound is soluble in organic solvents such as DMSO and ethanol but has limited solubility in water. These properties make it suitable for use in various experimental settings, including in vitro assays and animal models.

The synthesis of 5-(6-hydroxy-5-methylpyridin-3-yl)thiophene-2-carboxylic acid has been reported using several methodologies. One common approach involves the reaction of 6-hydroxy-5-methylpyridine with thiophene carboxylic acid derivatives under appropriate conditions. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize these parameters for large-scale production.

Clinical trials involving 5-(6-hydroxy-5-methylpyridin-3-yl)thiophene-2-carboxylic acid are currently underway to evaluate its safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 5-(6-hydroxy-5-methylpyridin-3-yl)thiophene-2-carboxylic acid (CAS No. 887201-37-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in the treatment of inflammatory diseases and cancer.